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Comparative Efficacy and Safety Data

The table below summarizes the key findings from the clinical trials comparing belotecan and topotecan.

Trial Characteristic

Small-Cell Lung Cancer (SCLC) Trial

Recurrent Ovarian Cancer Trial

Patient Population

Primary Endpoint

ORR (Belotecan vs.

Topotecan)

Disease Control
Rate (DCR)

Median Overall
Survival (OS)

Progression-Free
Survival (PFS)

Sensitive-relapsed SCLC (relapse =3
months after 1st-line) [1] [2] [3]

Objective Response Rate (ORR) [1] [2]

[3]

339% vs. 21% (p=0.09) [1] [2] [3]

85% vs. 70% (p=0.030) [1] [2] [3]

13.2 vs. 8.2 months (HR=0.69; 95% CI:

0.48-0.99) [1] [2] [3]

Not significantly different [1] [2] [3]

Platinum-sensitive and platinum-
resistant recurrent ovarian cancer

[4]

Objective Response Rate (ORR) [4]

29.6% vs. 26.1% (ITT population)
[4]

Information not provided in
abstracts

39.7 vs. 26.6 months (Per-Protocol
population, p=0.034) [4]

Not significantly different [4]
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Trial Characteristic Small-Cell Lung Cancer (SCLC) Trial Recurrent Ovarian Cancer Trial

Key Beneficial Patients aged <65, extensive-stage Platinum-resistant recurrence and

Subgroups disease, time to relapse 3-6 months, non-high-grade serous carcinoma
ECOG PS 1 or 2[1] [2] [3] (non-HGSC) [4]

Treatment 53% vs. 35% completed all cycles No significant difference in

Completion (p=0.022), favoring belotecan [1] [2] [3] cancellation, dose reduction, or

delay rates [4]

Experimental Protocols Overview

The following outlines the core methodology shared by the two Phase 2b trials.

Trial Design and Treatment Plan

Both studies were multicenter, randomized, open-label, parallel-group Phase 2b trials designed with a

non-inferiority statistical plan [1] [4] [2].

e Randomization: Patients were randomized 1:1 to receive either belotecan or topotecan [1] [4].
e Dosing Regimen:
o Belotecan: 0.5 mg/m? administered as a 30-minute intravenous infusion for five consecutive
days [1] [4] [2].
o Topotecan: 1.5 mg/m? administered on the same schedule [1] [4] [2].
e Treatment Cycle: This 5-day dosing regimen was repeated every 3 weeks, for a planned total of six
cycles, or until disease progression or unacceptable toxicity occurred [1] [4] [2].

Key Methodological Details

* Dose Modification: Predefined rules for dose suspension (up to 2 weeks) and reduction were
implemented for managing hematological and non-hematological toxicities [2] [3]. Dose reductions
were 0.1 mg/m? for belotecan and 0.25 mg/m2 for topotecan [2] [3].

¢ Response Evaluation: Tumor response was assessed according to RECIST version 1.1 guidelines
and evaluated by independent, blinded radiologists in the SCLC trial [2] [3]. The ovarian cancer trial
used RECIST 1.1 or GCIG criteria [4].
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o Safety Evaluation: Adverse events were monitored and graded based on the Common
Terminology Criteria for Adverse Events (CTCAE) version 4.0 [2] [3].

Mechanism of Action Pathway

Belotecan and topotecan are both camptothecin analogues that function as topoisomerase I inhibitors. The

following diagram illustrates their shared mechanism of action, which leads to cell death.
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This mechanism is particularly effective against rapidly dividing cancer cells, but also affects normal

dividing cells, leading to common side effects like myelosuppression [5].

Interpretation of Findings and Research Implications

¢ Established Non-Inferiority: The primary endpoint of both trials was met, demonstrating that
belotecan is not inferior to topotecan in terms of ORR in its approved indications [1] [4].

e Survival Benefits in Subgroups: The consistent signal of improved Overall Survival (OS) with
belotecan in predefined subgroups is a key finding. This suggests belotecan could be a valuable
alternative for patients with specific disease characteristics [1] [4] [2].

¢ Tolerability: The higher rate of treatment completion in the SCLC trial suggests that the belotecan
regimen may be better tolerated in that population, which is a critical consideration for quality of life

[1] [2] [3].
e Future Research: The authors of both trials conclude that the efficacy and safety of belotecan
warrant further evaluation in Phase 3 trials [1] [2] [3]. The promising results in ovarian cancer,

especially for platinum-resistant and non-HGSC subtypes, also support continued investigation [4].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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